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Compound of Interest

Compound Name: Benzamide, N,N,4-trimethyl-

Cat. No.: B079416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a summary of the currently available technical information for

the chemical compound Benzamide, N,N,4-trimethyl-, with the CAS number 14062-78-3.

Despite a comprehensive search of scientific literature and chemical databases, publicly

available data on this specific compound is limited. This guide presents the confirmed

physicochemical and spectroscopic properties. Notably, there is a significant lack of information

regarding its biological activity, mechanism of action, and detailed experimental protocols. This

document serves as a foundational data sheet rather than an exhaustive whitepaper.

Chemical Identity and Physical Properties
Benzamide, N,N,4-trimethyl- is a substituted benzamide derivative. Its fundamental properties

are summarized in the table below.
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Property Value Reference

CAS Number 14062-78-3

Molecular Formula C10H13NO [1]

Molecular Weight 163.22 g/mol [1]

Physical State White crystalline solid [2]

Melting Point 41 °C [1]

Boiling Point
116 °C at 20 mmHg (lit.)290.31

°C (rough estimate)
[1][2]

Flash Point 157 °C (lit.) [2]

Density 1.0508 (rough estimate) [1]

Refractive Index 1.5400 (estimate) [1]

Spectroscopic Data
Limited spectroscopic data, specifically Nuclear Magnetic Resonance (NMR) data, has been

reported for N,N,4-trimethylbenzamide.

Spectroscopy Data Reference

¹H NMR
(DMSO) δ: 2.34 (d, J = 14.4

Hz, 3H), ... (partial data)
[3]

¹³C NMR

(101 MHz, DMSO) δ 170.17,

138.92, 133.55, 128.71,

127.05, 39.72, 34.76, 20.90.

[3]

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of Benzamide, N,N,4-
trimethyl- are not readily available in the public domain. General methods for the synthesis of

N,N-disubstituted benzamides typically involve the acylation of a corresponding secondary

amine with a benzoyl chloride derivative or the coupling of a benzoic acid with a secondary
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amine using a coupling agent. One generalized procedure for a related compound, N,N-

diethylbenzamide, involves the following steps, which could potentially be adapted.

General Synthesis Workflow for N,N-disubstituted
Benzamides

4-Methylbenzoic Acid

N,N,4-trimethylbenzamide

Dimethylamine Coupling Agent
(e.g., DCC, EDC)

Solvent
(e.g., DCM, DMF)

Purification
(e.g., Chromatography)

Crude Product

Purified Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N,N-disubstituted benzamides.

Biological Activity and Mechanism of Action
There is no significant information available in the scientific literature regarding the biological

activity or mechanism of action of Benzamide, N,N,4-trimethyl-. It is important to distinguish

this compound from Trimethobenzamide, a structurally different antiemetic drug with which it

can be confused due to a similar naming convention. Researchers should exercise caution and

not extrapolate the properties of Trimethobenzamide to Benzamide, N,N,4-trimethyl-.

Due to the absence of data on its biological effects, no signaling pathways involving this

compound can be described.
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Safety and Toxicology
Comprehensive toxicological data for Benzamide, N,N,4-trimethyl- is not available. As with

any chemical compound with unknown toxicological properties, it should be handled with

appropriate care in a laboratory setting, using personal protective equipment (PPE) such as

gloves, lab coats, and safety glasses.

Conclusion
Benzamide, N,N,4-trimethyl- (CAS: 14062-78-3) is a chemical compound for which there is a

notable lack of in-depth technical information in the public domain. While basic

physicochemical and limited spectroscopic data are available, there is no readily accessible

information on its biological activity, mechanism of action, detailed synthesis protocols, or

toxicological profile. This document summarizes the currently known data and highlights the

significant gaps in knowledge. Further research would be required to elucidate the properties

and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

